Spasmolysis
Spasmolysis
Antispasmodic effect
ICD: R25.2Ontology ID: DOID:0080649
Description
Spasmolysis refers to the medical process or state of relieving or preventing muscle spasms. Spasms are involuntary contractions of muscles, which can occur in skeletal, smooth, or cardiac muscle, leading to pain, dysfunction, or obstruction. Spasmolysis can be achieved through various interventions, including pharmacological agents (antispasmodics), physical therapies, or other medical procedures aimed at relaxing the affected musculature and alleviating associated symptoms.
Treatment Compounds
Treatment Compounds
List of compounds for treating this disease
CHRM2
基因: CHRM2Receptor
CHRM3
基因: CHRM3Receptor
CHRM1
基因: CHRM1Receptor
CHRM4
基因: CHRM4
CHRM5
基因: CHRM5
其他治疗化合物
直接关联的治疗化合物,作用靶点尚未明确
Statistics
Treatment Compounds2
Metadata
Created At2/2/2026
Updated At2/12/2026

